N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-fluorobenzamide

• Molecular Formula: C21H15FN2O2S
• Molecular Weight: 378.4 g/mol
• IUPAC Name: N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-fluorobenzamide
• InChI: InChI=1S/C21H15FN2O2S/c1-26-18-11-10-13(21-24-16-8-4-5-9-19(16)27-21)12-17(18)23-20(25)14-6-2-3-7-15(14)22/h2-12H,1H3,(H,23,25)
• InChI Key: URQJUKDSDHXCAS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=CC=CC=C3S2)NC(=O)C4=CC=CC=C4F

Description

N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-fluorobenzamide is a compound that belongs to the class of benzothiazole derivatives. Benzothiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in their structure.

Preparation Methods

The synthesis of N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-fluorobenzamide can be achieved through various synthetic routes. One common method involves the coupling of 2-aminobenzenethiol with an appropriate aldehyde or ketone, followed by cyclization to form the benzothiazole ring . The reaction conditions typically involve the use of ethanol as a solvent and a catalyst such as piperidine . Industrial production methods may involve more efficient and scalable processes, such as microwave irradiation or one-pot multicomponent reactions .

Chemical Reactions Analysis

N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-fluorobenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as Dess-Martin periodinane (DMP) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It has shown promising activity as an antimicrobial agent, particularly against Gram-positive bacterial strains.

Medicine: The compound has been investigated for its anticancer properties, with studies showing its ability to inhibit the growth of certain cancer cell lines.

Industry: It is used in the development of functional materials, such as dyes and catalysts.

Mechanism of Action

The mechanism of action of N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-fluorobenzamide involves its interaction with specific molecular targets. For instance, it has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase B, which are involved in neurodegenerative diseases like Alzheimer’s . The compound’s ability to bind to these enzymes and prevent their activity is a key aspect of its mechanism of action .

Comparison with Similar Compounds

N-[5-(1,3-benzothiazol-2-yl)-2-methoxyphenyl]-2-fluorobenzamide can be compared with other benzothiazole derivatives, such as:

N’-(1,3-benzothiazol-2-yl)-arylamides: These compounds also exhibit antimicrobial activity but may differ in their spectrum of activity and potency.

2-(1,3-benzothiazol-2-ylthio)succinic acid: This compound is used as a catalyst in organic synthesis and has different applications compared to this compound.

N-(4-Methoxybenzyl)-N’-(5-nitro-1,3-thiazol-2-yl)urea: This compound has been studied for its antihyperalgesic effects in neuropathic pain models.

The uniqueness of this compound lies in its specific structural features and its diverse range of biological activities, making it a valuable compound for further research and development.